Cas no 1601762-97-3 (1-(4-Methylpiperidin-4-yl)prop-2-en-1-one)

• Product Name: 1-(4-Methylpiperidin-4-yl)prop-2-en-1-one
• CAS No: 1601762-97-3
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5740514
• PubChem ID: 116567572
• Update Time: 2025-07-24

1-(4-Methylpiperidin-4-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylpiperidin-4-yl)prop-2-en-1-one
• EN300-795367
• 1601762-97-3
• 2-Propen-1-one, 1-(4-methyl-4-piperidinyl)-
• 1-(4-Methylpiperidin-4-yl)prop-2-en-1-one

• Inchi： 1S/C9H15NO/c1-3-8(11)9(2)4-6-10-7-5-9/h3,10H,1,4-7H2,2H3
• InChI Key： YVVGMINDFMLEBK-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1(C)CCNCC1

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(4-Methylpiperidin-4-yl)prop-2-en-1-one

Comprehensive Overview of 1-(4-Methylpiperidin-4-yl)prop-2-en-1-one (CAS No. 1601762-97-3)

1-(4-Methylpiperidin-4-yl)prop-2-en-1-one (CAS No. 1601762-97-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique piperidine backbone and propenone functional group, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its structural flexibility and reactivity.

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In summary, 1-(4-Methylpiperidin-4-yl)prop-2-en-1-one (CAS No. 1601762-97-3) represents a pivotal building block in modern chemistry. Its dual utility in pharmaceutical and material applications, combined with its well-documented reactivity, positions it as a compound of enduring scientific and commercial value. As research evolves, its role in addressing complex challenges in healthcare and technology will likely expand, making it a subject of ongoing investigation and innovation.